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Compound of Interest

Compound Name: LP-922056

Cat. No.: B608646

An In-depth Review of the Potent and Orally Active Notum Inhibitor for Wnt Signaling Pathway
Modulation

This technical guide provides a comprehensive overview of LP-922056 (CAS Number:
1365060-22-5), a small molecule inhibitor of the Notum pectinacetylesterase. It is intended for
researchers, scientists, and drug development professionals interested in the therapeutic
potential of modulating the Wnt signaling pathway. This document synthesizes the currently
available data on its mechanism of action, biological activity, and pharmacokinetic profile,
presenting it in a structured and accessible format.
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Parameter

Value

Reference

Compound Name

LP-922056

[1]2]

CAS Number 1365060-22-5 [31[4][5]

Molecular Formula C11HoCIN202S:2 [31[4]

Molecular Weight 300.78 g/mol [3]
2-[(6-Chloro-7-

IUPAC Name cyclopropylthieno[3,2- [3][5]
d]pyrimidin-4-yl)thio]acetic acid

Synonyms LP 922056

Appearance White to beige solid/powder [5]

. Soluble in DMSO (up to 125

Solubility [3114]
mg/mL)

Storage Store at -20°C [3]

Mechanism of Action: Targeting the Wnt Signaling

Pathway

LP-922056 is a highly potent and orally active inhibitor of Notum, a carboxylesterase that acts

as a key negative regulator of the Wnt signaling pathway.[1][2][6] The Wnt pathway is crucial

for a multitude of cellular processes, including cell fate determination, proliferation, and tissue

homeostasis.[7][8]

Notum exerts its inhibitory effect by removing an essential palmitoleate group from Wnt

proteins. This depalmitoleoylation renders the Wnt ligands inactive, preventing them from

binding to their Frizzled (FZD) and LRP5/6 co-receptors and initiating downstream signaling

cascades.[1][7][8]

By inhibiting Notum, LP-922056 prevents the deacylation of Wnt proteins, thereby maintaining

their active state and potentiating Wnt signaling.[3] This mechanism of action has significant

therapeutic implications, particularly in diseases associated with compromised Wnt signaling,

such as osteoporosis.[1][8]
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Data Analysis and Interpretation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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